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Compound of Interest

Compound Name: 4-sec-Butylaniline

Cat. No.: B1345595 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-sec-Butylaniline, a substituted aniline derivative, serves as a crucial building block in

various chemical syntheses. Its structural properties make it a valuable intermediate in the

development of pharmaceuticals, agrochemicals, and materials science. This technical guide

provides a comprehensive overview of 4-sec-butylaniline, including its chemical identity,

physicochemical properties, synthesis protocols, and analytical methodologies. Furthermore, it

delves into its application as a precursor for pharmacologically active compounds, specifically

targeting the TRPA1 ion channel.

Chemical Identity and Properties
IUPAC Name: 4-butan-2-ylaniline[1]

CAS Number: 30273-11-1[1]

Synonyms: p-sec-Butylaniline, 4-Amino-sec-butylbenzene, Benzenamine, 4-(1-methylpropyl)-

[1]

The fundamental properties of 4-sec-butylaniline are summarized in the tables below,

providing a ready reference for experimental design and safety considerations.
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Property Value Source

Molecular Formula C₁₀H₁₅N [1]

Molecular Weight 149.23 g/mol [1]

Melting Point 1.08 °C (estimate) ChemicalBook

Boiling Point 244-245 °C (at 727 mmHg) ChemicalBook

Density 0.977 g/mL (at 25 °C) ChemicalBook

Refractive Index n20/D 1.537 ChemicalBook

Spectral Data
Technique Key Data Points Source

Mass Spectrometry
Major fragments at m/z 149,

120, 121
PubChem

Infrared (IR) Spectroscopy
Available through the NIST

WebBook
[1]

Experimental Protocols
Synthesis of 4-sec-Butylaniline via C-C Amination
A general method for the synthesis of 4-sec-butylaniline involves the C-C amination of

secondary alcohols. The following protocol is adapted from a general procedure and should be

optimized for specific laboratory conditions.

Materials:

Secondary alcohol (e.g., 1-(4-hydroxyphenyl)butan-2-one)

Sodium azide (NaN₃)

Trifluoroacetic acid (TFA)

n-Hexane
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2 M Sodium hydroxide (NaOH) solution

Ethyl acetate

Brine

Anhydrous sodium sulfate (Na₂SO₄)

Silica gel for column chromatography

Procedure:

In a 20 mL vial equipped with a magnetic stirring bar, charge the secondary alcohol (0.3

mmol, 1 equivalent), sodium azide (0.75 mmol, 2.5 equivalents), and n-hexane (1.0 mL).

Carefully add trifluoroacetic acid (5.4 mmol, 18 equivalents) to the mixture.

Seal the vial and stir the reaction mixture under air at 40 °C for 4 hours.

Upon completion, quench the reaction by carefully adding 5 mL of 2 M NaOH solution.

Extract the product with ethyl acetate (3 x 5 mL).

Combine the organic phases, wash with brine, and dry over anhydrous Na₂SO₄.

Concentrate the solution under reduced pressure.

Purify the crude product by flash chromatography on a silica gel column to yield 4-sec-
butylaniline.[2]

Analytical Workflow: Purity Assessment by HPLC
High-Performance Liquid Chromatography (HPLC) is a robust method for determining the

purity of 4-sec-butylaniline.

Instrumentation and Materials:

HPLC system with a UV detector
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Reversed-phase C18 column (e.g., 150 mm x 4.6 mm, 5 µm particle size)

Acetonitrile (HPLC grade)

Water (HPLC grade)

Formic acid (optional, for pH adjustment)

4-sec-butylaniline sample

Procedure:

Mobile Phase Preparation: Prepare a suitable mobile phase, for example, a mixture of

acetonitrile and water (e.g., 70:30 v/v). If necessary, add 0.1% formic acid to improve peak

shape. Degas the mobile phase before use.

Sample Preparation: Accurately weigh and dissolve the 4-sec-butylaniline sample in the

mobile phase to a concentration of approximately 1 mg/mL.

Chromatographic Conditions:

Flow rate: 1.0 mL/min

Injection volume: 10 µL

Column temperature: 30 °C

UV detection wavelength: 254 nm

Analysis: Inject the sample solution and record the chromatogram.

Data Processing: Identify and integrate the peak corresponding to 4-sec-butylaniline and

any impurity peaks. Calculate the purity based on the relative peak areas.[3][4]

Mandatory Visualizations
Experimental Workflow for HPLC Analysis
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Caption: A generalized experimental workflow for the purity analysis of 4-sec-butylaniline by

HPLC.

Signaling Pathway: TRPA1 Inhibition
4-sec-Butylaniline is a precursor for compounds that can act as antagonists to the Transient

Receptor Potential Ankryin 1 (TRPA1) ion channel, a key player in pain and inflammation

signaling pathways.
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Caption: Simplified signaling pathway of TRPA1 activation and its inhibition by a 4-sec-
butylaniline derivative.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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